Cas no 54346-35-9 (8-Bromo-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol)

• Product Name: 8-Bromo-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol
• CAS No: 54346-35-9
• MF: C₆H₅BrN₄OS
• MW: 261.099097967148
• MDL: MFCD12407821
• CID: 1027192
• PubChem ID: 135455443
• Update Time: 2025-04-20

8-Bromo-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol
• 8-Bromo-2-(methylsulfanyl)pyrazolo[1,5-a][1,3,5]-triazin-4-ol
• 8-bromo-2-methylsulfanyl-6H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• 8-Brom-2-methylthio-4-oxo-3H-pyrazolo<1,5-a>-1,3,5-triazin
• 8-bromo-2-(methylsulfanyl)pyrazolo[1,5-a][1,3,5]triazin-4-ol
• 8-bromo-2-methylsulfanyl-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• 54346-35-9
• SCHEMBL23508201
• A870488
• MFCD12407821
• NSC-603603
• AKOS015969062
• 8-bromo-2-(methylsulfanyl)pyrazolo[1,5-a][1,3,5]triazin-4(6H)-one
• AKOS005073911
• SCHEMBL20541989
• DTXSID70326603
• NSC603603
• AMY36323

• MDL： MFCD12407821
• Inchi： 1S/C6H5BrN4OS/c1-13-5-9-4-3(7)2-8-11(4)6(12)10-5/h2H,1H3,(H,9,10,12)
• InChI Key： JAUIVPDBUPYGII-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C(NC(=NC2=1)SC)=O

Computed Properties

• Exact Mass: 259.93700
• Monoisotopic Mass: 259.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4A^2
• XLogP3: 1.4

Experimental Properties

• Density: 2.166
• Refractive Index: 1.859
• PSA: 88.61000
• LogP: 1.31430

8-Bromo-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol Security Information

• HazardClass：IRRITANT